Cas no 957-02-8 (2-Methyl-2-phenyl-2,3-dihydroquinazolin-4(1H)-one)

• Product Name: 2-Methyl-2-phenyl-2,3-dihydroquinazolin-4(1H)-one
• CAS No: 957-02-8
• MF: C₁₅H₁₄N₂O
• MW: 238.284463405609
• CID: 1081700
• PubChem ID: 12925307
• Update Time: 2025-10-28

2-Methyl-2-phenyl-2,3-dihydroquinazolin-4(1H)-one Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-2-phenyl-2,3-dihydroquinazolin-4(1H)-one
• 2-methyl-2-phenyl-1,3-dihydroquinazolin-4-one
• (+/-)-2,3-dihydro-2-methyl-2-phenyl-4(1H)-quinazolinone
• 2-methyl-2-phenyl-1,2,3,4-tetrahydro-4-quinazolinone
• 2-methyl-2-phenyl-1,2,3,4-tetrahydroquinazolin-4-one
• 2-methyl-2-phenyl-2,3-dihydro-1H-quinazolin-4-one
• 2-Phenyl-2-methyl-4-oxo-1.2.3.4-tetrahydro-chinazolin
• 4(1H)-Quinazolinone,2,3-dihydro-2-methyl-2-phenyl
• 2-methyl-2-phenyl-2,3-dihydroquinazolin-4(1H)-one (3b)
• BDBM222141
• AKOS005271055
• Z48978298
• 2-methyl-2-phenyl-2,3-dihydro-4(1H)-quinazolinone
• 957-02-8
• DTXSID70513137
• DB-356142
• STL259849

• Inchi： 1S/C15H14N2O/c1-15(11-7-3-2-4-8-11)16-13-10-6-5-9-12(13)14(18)17-15/h2-10,16H,1H3,(H,17,18)
• InChI Key： SLVKQLFZYGGACC-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2NC(C)(C2C=CC=CC=2)N1

Computed Properties

• Exact Mass: 238.11100
• Monoisotopic Mass: 238.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• Density: 1.19
• Boiling Point: 442.3°C at 760 mmHg
• Flash Point: 221.3°C
• Refractive Index: 1.632
• PSA: 41.13000
• LogP: 3.18160

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 2-Methyl-2-phenyl-2,3-dihydroquinazolin-4(1H)-one

Introduction to 2-Methyl-2-phenyl-2,3-dihydroquinazolin-4(1H)-one (CAS No. 957-02-8)

2-Methyl-2-phenyl-2,3-dihydroquinazolin-4(1H)-one (CAS No. 957-02-8) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound belongs to the quinazoline derivatives, a class of molecules known for their broad spectrum of pharmacological effects, including antimicrobial, antiviral, and anticancer properties. The presence of both methyl and phenyl substituents in the quinazoline core enhances its molecular complexity and may contribute to its distinct chemical and biological behavior.

The chemical structure of 2-Methyl-2-phenyl-2,3-dihydroquinazolin-4(1H)-one consists of a six-membered aromatic ring fused with a piperazine-like moiety, which is further functionalized with a carbonyl group at the 4-position. This structural framework provides multiple sites for chemical modification, making it a versatile scaffold for drug discovery and development. The compound’s stability under various conditions and its solubility in common organic solvents also make it a practical candidate for synthetic and pharmacological studies.

In recent years, quinazoline derivatives have been extensively studied for their potential therapeutic applications. Notably, modifications in the quinazoline core have led to the discovery of several lead compounds with promising biological activities. For instance, derivatives with similar structural motifs have been reported to exhibit inhibitory effects on kinases, which are key targets in cancer therapy. The 2-Methyl-2-phenyl-2,3-dihydroquinazolin-4(1H)-one structure may similarly interfere with kinase activity by binding to specific pockets on the enzyme surface.

One of the most compelling aspects of this compound is its potential role in developing novel antimicrobial agents. With increasing concerns about antibiotic resistance, there is a critical need for new compounds that can overcome existing resistance mechanisms. Quinazoline derivatives have shown promise in this regard, as they can disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. Preliminary studies on 2-Methyl-2-phenyl-2,3-dihydroquinazolin-4(1H)-one suggest that it may possess such antimicrobial properties, although further research is needed to fully elucidate its mechanism of action.

The synthesis of 2-Methyl-2-phenyl-2,3-dihydroquinazolin-4(1H)-one involves multi-step organic reactions that typically begin with the condensation of appropriate precursors under controlled conditions. The introduction of the methyl and phenyl groups requires careful selection of reagents and catalysts to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient and scalable production processes for this type of compound, facilitating its use in both academic research and industrial applications.

From a computational chemistry perspective, 2-Methyl-2-phenyl-2,3-dihydroquinazolin-4(1H)-one has been subjected to molecular modeling studies to predict its binding interactions with biological targets. These studies often involve docking simulations that predict how the compound might fit into the active sites of enzymes or receptors. Such computational approaches can guide experimental design by highlighting key interactions that may enhance biological activity. Additionally, quantum mechanical calculations have been used to understand the electronic properties of the molecule, which are crucial for optimizing its pharmacological effects.

The pharmacokinetic profile of 2-Methyl-2-phenyl-2,3-dihydroquinazolin-4(1H)-one is another area of interest. Understanding how the compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for determining its therapeutic potential and safety profile. Preliminary data suggest that this derivative may exhibit favorable pharmacokinetic properties due to its moderate lipophilicity and stability in biological systems. However, further in vitro and in vivo studies are necessary to confirm these findings.

In conclusion, 2-Methyl - 23 - dihydroquinazolin - 4 ( 1 H ) - one ( CAS No . 957 - 02 - 8 ) represents an intriguing molecule with potential applications in pharmaceutical research . Its unique structure , combined with promising preliminary biological data , makes it a valuable candidate for further exploration . As research continues , this compound may contribute to the development of new treatments for various diseases , particularly those involving kinases or microbial infections . The ongoing investigation into quinazoline derivatives underscores their importance as a scaffold for drug discovery , highlighting why compounds like 23 - dihydroquinazolin - 4 ( 1 H ) - one are worth studying . p >